Sofosbuvir O-Desisopropyl O-Ethyl Ester
Description
“Sofosbuvir O-Desisopropyl O-Ethyl Ester” is a derivative of Sofosbuvir . Sofosbuvir is a direct-acting antiviral agent used to treat specific hepatitis C virus (HCV) infections in combination with other antiviral agents . It is a prodrug nucleotide analog, metabolized into its active form as the antiviral agent 2’-deoxy-2’-α-fluoro-β-C-methyluridine-5’-triphosphate .
Molecular Structure Analysis
The molecular formula of “Sofosbuvir O-Desisopropyl O-Ethyl Ester” is C21H27FN3O9P . The molecular weight is 515.43 g/mol . The structure includes a fluorine atom, a hydroxy group, a methyl group, and a tetrahydrofuran ring .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway of Sofosbuvir O-Desisopropyl O-Ethyl Ester involves the conversion of Sofosbuvir to its O-Desisopropyl derivative, followed by esterification with O-Ethyl alcohol using a suitable catalyst.", "Starting Materials": [ "Sofosbuvir", "O-Ethyl alcohol", "Acid catalyst" ], "Reaction": [ "Step 1: Conversion of Sofosbuvir to its O-Desisopropyl derivative using a suitable reducing agent such as Lithium Aluminum Hydride (LiAlH4)", "Step 2: Purification of the O-Desisopropyl derivative", "Step 3: Esterification of the purified O-Desisopropyl derivative with O-Ethyl alcohol using a suitable acid catalyst such as p-Toluenesulfonic acid (PTSA)", "Step 4: Purification of the final product, Sofosbuvir O-Desisopropyl O-Ethyl Ester" ] } | |
CAS RN |
1064684-30-5 |
Product Name |
Sofosbuvir O-Desisopropyl O-Ethyl Ester |
Molecular Formula |
C21H27FN3O9P |
Molecular Weight |
515.431 |
IUPAC Name |
ethyl (2S)-2-[[[(2R,3R,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-fluoro-3-hydroxy-4-methyloxolan-2-yl]methoxy-phenoxyphosphoryl]amino]propanoate |
InChI |
InChI=1S/C21H27FN3O9P/c1-4-31-18(28)13(2)24-35(30,34-14-8-6-5-7-9-14)32-12-15-17(27)21(3,22)19(33-15)25-11-10-16(26)23-20(25)29/h5-11,13,15,17,19,27H,4,12H2,1-3H3,(H,24,30)(H,23,26,29)/t13-,15+,17+,19+,21+,35?/m0/s1 |
InChI Key |
HRGZELWFPQCNNG-LHGNKGQLSA-N |
SMILES |
CCOC(=O)C(C)NP(=O)(OCC1C(C(C(O1)N2C=CC(=O)NC2=O)(C)F)O)OC3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1S,9S)-3-hydroxy-4,13-dimethoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,13-tetraen-12-one](/img/structure/B580125.png)